(E)-3-(1,3-benzodioxol-4-yl)-2-cyano-N-(2,5-dichlorophenyl)prop-2-enamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-4-yl)-2-cyano-N-(2,5-dichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C17H10Cl2N2O3/c18-12-4-5-13(19)14(7-12)21-17(22)11(8-20)6-10-2-1-3-15-16(10)24-9-23-15/h1-7H,9H2,(H,21,22)/b11-6+
• InChI Key: VFBLHJRZTSAJSW-IZZDOVSWSA-N
• Canonical SMILES: C1OC2=CC=CC(=C2O1)C=C(C#N)C(=O)NC3=C(C=CC(=C3)Cl)Cl
• Isomeric SMILES: C1OC2=CC=CC(=C2O1)/C=C(\C#N)/C(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H10Cl2N2O3
• Molecular Weight: 361.2 g/mol

Description

(E)-3-(1,3-benzodioxol-4-yl)-2-cyano-N-(2,5-dichlorophenyl)prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as BAY 41-2272 and has been extensively studied for its various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Behavior

Research includes the synthesis of complex organic compounds, exploring their potential in various fields such as materials science and chemical sensing. For instance, studies have demonstrated the synthesis of ordered polyamides through direct polycondensation involving symmetric and nonsymmetric monomers, showcasing the method's efficacy in producing polymers with inherent viscosities indicative of their molecular weights and structural order (Ueda & Sugiyama, 1994).

Photocatalytic Applications

Research on photocatalytic degradation of organic compounds highlights the environmental applications of similar compounds. For example, the degradation of propyzamide, an organic compound, was enhanced using TiO2-loaded adsorbent supports, suggesting the potential of similar compounds in environmental remediation efforts (Torimoto, Ito, Kuwabata, & Yoneyama, 1996).

Chemical Sensing and Biological Activities

Some derivatives have been investigated for their sensing behaviors and biological activities. For example, N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives exhibit remarkable colorimetric sensing for fluoride anions, demonstrating their potential in chemical sensing applications (Younes et al., 2020). Additionally, benzotriazole compounds containing a thioamide group have shown antifungal activity, highlighting the pharmaceutical and medicinal chemistry applications of such compounds (Xu et al., 2006).

Material Science and Polymer Research

The compound's structural framework and related molecules have been utilized in material science, particularly in the synthesis of polymers with specific properties. The preparation of hyperbranched aromatic polyimides using polyamic acid methyl ester precursors illustrates this application, showcasing the development of polymers with potential in high-performance materials (Yamanaka, Jikei, & Kakimoto, 2000).